Cas no 919092-04-9 (2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-)

2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl- structure
919092-04-9 structure
Product Name:2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-
CAS No:919092-04-9
MF:C11H10N2OS
MW:218.274900913239
CID:766631
PubChem ID:71425684
Update Time:2025-04-19

2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbothioamide, 2-imino-8-methyl-
    • 2-imino-8-methylchromene-3-carbothioamide
    • 919092-04-9
    • 2-Imino-8-methyl-2H-1-benzopyran-3-carbothioamide
    • DTXSID00844466
    • Inchi: 1S/C11H10N2OS/c1-6-3-2-4-7-5-8(11(13)15)10(12)14-9(6)7/h2-5,12H,1H3,(H2,13,15)
    • InChI Key: YHHODNBNSJNVEA-UHFFFAOYSA-N
    • SMILES: S=C(C1C(=N)OC2C(C)=CC=CC=2C=1)N

Computed Properties

  • Exact Mass: 218.05138412g/mol
  • Monoisotopic Mass: 218.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.2Ų
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